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Compound of Interest

Compound Name: 4-Benzyloxazol-5-amine

CAS No.: 1420824-91-4

Cat. No.: B3239228

Get Quote

Executive Summary: The Isomer Challenge
In drug discovery, the oxazole scaffold is a privileged structure found in numerous bioactive

compounds, including potential anticancer and antimicrobial agents. However, the synthesis of

substituted oxazoles often yields regioisomers that are difficult to distinguish by standard UV-

Vis or low-resolution MS.

This guide provides an in-depth technical analysis of the mass spectrometry (MS)

fragmentation pattern of 4-Benzyloxazol-5-amine, specifically comparing it against its

thermodynamic isomer, 2-amino-4-benzyloxazole, and the related isoxazole derivative, N-

benzylisoxazol-4-amine.

Key Takeaway: The differentiation of 4-Benzyloxazol-5-amine relies on detecting specific ring-

cleavage events—most notably the loss of CO (28 Da) characteristic of the oxazole core,

combined with the facile loss of ammonia (17 Da) which distinguishes the 5-amino position

from the more stable 2-amino analog.
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Property
Target: 4-
Benzyloxazol-5-
amine

Comparator A: 2-
Amino-4-
benzyloxazole

Comparator B: N-
Benzylisoxazol-4-
amine

Structure
Oxazole ring, benzyl

at C4, amine at C5

Oxazole ring, amine at

C2, benzyl at C4

Isoxazole ring,

benzylamine at C4

Formula C₁₀H₁₀N₂O C₁₀H₁₀N₂O C₁₀H₁₀N₂O

Monoisotopic Mass 174.0793 Da 174.0793 Da 174.0793 Da

[M+H]⁺ 175.0866 Da 175.0866 Da 175.0866 Da

Stability
Moderate

(Tautomerizes)

High (Guanidine-like

resonance)
High

Fragmentation Analysis: 4-Benzyloxazol-5-amine
The fragmentation of 4-Benzyloxazol-5-amine under Electrospray Ionization (ESI-MS/MS)

follows a distinct pathway governed by the lability of the 5-amino group and the stability of the

benzyl cation.

Mechanistic Pathway
Upon collisional activation (CID), the protonated molecular ion (

, m/z 175) undergoes three competitive pathways:

Pathway A (Ammonia Loss): The 5-amino group is enamine-like and relatively labile. Proton

transfer facilitates the elimination of

(17 Da), yielding a cation at m/z 158. This is less favored in the 2-amino isomer due to
resonance stabilization.

Pathway B (Ring Cleavage/CO Loss): A hallmark of the oxazole ring is the loss of carbon

monoxide (CO). This retro-cyclization produces a radical cation or closed-shell ion at m/z

147 (

).
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Pathway C (Benzyl Cleavage): High collision energy triggers the cleavage of the

bond, generating the stable tropylium ion at m/z 91, which dominates the spectrum at higher
energies (>35 eV).

Visualization of Fragmentation Tree[1]
[M+H]+ Precursor

m/z 175.09
(4-Benzyloxazol-5-amine)

[M+H - NH3]+
m/z 158.06

(Imino-oxazole)

- NH3 (17 Da)
Low CE

[M+H - CO]+
m/z 147.09

(Ring Contraction)

- CO (28 Da)
Med CE

[C7H7]+
m/z 91.05

(Tropylium Ion)

Benzyl Cleavage
High CE

[C5H5]+
m/z 65.04

(Cyclopentadienyl)

- C2H2 (26 Da)

Click to download full resolution via product page

Figure 1: Proposed ESI-MS/MS fragmentation pathway for 4-Benzyloxazol-5-amine. The loss

of ammonia (m/z 158) and CO (m/z 147) are primary diagnostic steps.

Comparative Performance: Distinguishing Isomers
The true value of this guide lies in differentiation. While all three isomers share the same parent

mass (m/z 175), their MS/MS spectra diverge significantly due to electronic effects.

Diagnostic Ion Table[1]
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Fragment Ion
4-Benzyloxazol-5-
amine (Target)

2-Amino-4-
benzyloxazole
(Isomer A)

N-Benzylisoxazol-
4-amine (Isomer B)

m/z 158 (

)

High Intensity (Labile

5-

)

Low/Absent (Stable 2-

)

Low (Amine on benzyl

chain)

m/z 147 (

)
Present (Loss of CO) Present (Loss of CO)

Absent (Isoxazoles

rarely lose CO

directly)

m/z 91 (

)
Dominant at High CE Dominant at High CE Dominant at High CE

m/z 132 (

)
Low Low

Present (Loss of

CNO/HCNO fragment)

Interpretation Guide
Target vs. Isomer A (2-Amino): Look for the m/z 158 peak. The 2-amino group is part of a

guanidine-like system (

), making the

bond significantly stronger and less likely to cleave as

compared to the 5-amino enamine system.

Target vs. Isomer B (Isoxazole): Look for the m/z 147 peak. Oxazoles characteristically lose

CO. Isoxazoles typically undergo

bond cleavage leading to different fragments (e.g., loss of

or rearrangement to azirines).

Experimental Protocol: Self-Validating Workflow
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To ensure reproducibility and "Trustworthiness" (E-E-A-T), follow this standardized LC-MS/MS

protocol.

Sample Preparation
Stock Solution: Dissolve 1 mg of compound in 1 mL DMSO.

Working Solution: Dilute to 1 µg/mL in 50:50 Acetonitrile:Water + 0.1% Formic Acid. Note:

Acidification is crucial to ensure protonation (

).

Instrument Parameters (ESI-Q-TOF or Triple Quad)
Ionization: Electrospray Ionization (ESI) Positive Mode.

Capillary Voltage: 3.5 kV.

Cone Voltage: 30 V (Keep low to prevent in-source fragmentation).

Collision Energy (CE): Ramp 10 -> 40 eV.

Why? Low CE (10-20 eV) preserves the diagnostic m/z 158 and 147 ions. High CE (40

eV) confirms the benzyl substructure (m/z 91).

Data Validation Step
Blank Check: Inject a solvent blank to rule out carryover (common with sticky amine

compounds).

Isomer Check: If possible, run a mix of the target and the 2-amino isomer. If two peaks

resolve in LC, use the MS spectra to assign them based on the m/z 158/147 ratio.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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